5,6-dimethyl-N-[2-(1-methyl-1H-pyrazol-5-yl)ethyl]thieno[2,3-d]pyrimidin-4-amine

• IUPAC Name: 5,6-dimethyl-N-[2-(2-methylpyrazol-3-yl)ethyl]thieno[2,3-d]pyrimidin-4-amine
• InChI: InChI=1S/C14H17N5S/c1-9-10(2)20-14-12(9)13(16-8-17-14)15-6-4-11-5-7-18-19(11)3/h5,7-8H,4,6H2,1-3H3,(H,15,16,17)
• InChI Key: PWHQZEUXGLAQHA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=NC=NC(=C12)NCCC3=CC=NN3C)C
• Molecular Formula: C14H17N5S
• Molecular Weight: 287.39 g/mol

Description

The compound belongs to a class of chemicals that include pyrimidine and pyrazole derivatives, known for their diverse biological activities and chemical properties. These compounds often serve as key intermediates or active moieties in the development of pharmaceuticals and agrochemicals.

Synthesis Analysis

Synthesis of related compounds often involves cyclocondensation, microwave irradiative cyclocondensation, or nucleophilic substitution reactions. For example, pyrimidine linked pyrazole heterocyclics can be prepared by cyclocondensation of N-(4,6-dimethyl-pyrimidin-2-yl)-3-oxo butyramide with substituted acid hydrazides under microwave conditions (Deohate & Palaspagar, 2020).

Molecular Structure Analysis

Molecular structure analysis of similar compounds, such as ethyl 5-amino-3-(4,6-dimethylpyrimidin-2-ylamino)-1-methyl-1H-pyrazole-4-carboxylate, reveals the presence of intramolecular N-H...O hydrogen bonds forming almost planar rings, indicating a significant role of hydrogen bonding in stabilizing the molecular structure (Wu et al., 2005).